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Abstract
MRS4719 is a potent and selective antagonist of the P2X4 receptor, an ATP-gated ion channel

implicated in various physiological and pathological processes, including neuroinflammation

and chronic pain.[1][2] Proper preparation of MRS4719 stock solutions is critical for accurate

and reproducible experimental results. This document provides detailed protocols for the

preparation of MRS4719 stock solutions and their application in key in vitro experiments.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of MRS4719 is

provided in the table below for easy reference. This information is essential for accurate stock

solution preparation and experimental design.
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Property Value

IUPAC Name

5-(2-(5-thioxo-4,5-dihydro-1,2,4-oxadiazol-3-

yl)pyridin-4-yl)-1,5-dihydro-2H-naphtho[1,2-b][1]

[3]diazepine-2,4(3H)-dione compound with

triethylamine (1:1)

Molecular Formula C₂₆H₁₃N₅O₃S·C₆H₁₅N

Molecular Weight 504.6 g/mol

CAS Number 2840581-32-8

Appearance To be determined

Purity >98%

IC₅₀ 0.503 µM for human P2X4 receptor[1][2]

Solubility Profile
MRS4719 is sparingly soluble in aqueous solutions. The recommended solvent for preparing

stock solutions is dimethyl sulfoxide (DMSO). While a specific maximum solubility value in

mg/mL is not readily available, stock solutions of up to 50 mM in DMSO have been successfully

prepared.

Preparation of MRS4719 Stock Solutions
This protocol provides a detailed procedure for the preparation of MRS4719 stock solutions in

DMSO. It is crucial to use anhydrous DMSO to prevent the compound from precipitating.

Materials:

MRS4719 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Vortex mixer

Procedure:

Determine the Desired Stock Concentration and Volume: Decide on the final concentration

(e.g., 10 mM, 20 mM, or 50 mM) and volume of the stock solution you need for your

experiments.

Calculate the Required Mass of MRS4719: Use the following formula to calculate the mass

of MRS4719 powder required: Mass (mg) = Desired Concentration (mM) x Final Volume

(mL) x Molecular Weight ( g/mol ) / 1000

Weighing the Compound: Carefully weigh the calculated amount of MRS4719 powder in a

sterile microcentrifuge tube or vial.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing

the MRS4719 powder.

Vortexing: Vortex the solution thoroughly until the MRS4719 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for

short-term use (days to weeks).[4]

Example Calculation for a 10 mM Stock Solution (1 mL):

Mass (mg) = 10 mM x 1 mL x 504.6 g/mol / 1000 = 5.046 mg

Stock Solution Preparation Table:
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.505 mg 2.523 mg 5.046 mg

5 mM 2.523 mg 12.615 mg 25.23 mg

10 mM 5.046 mg 25.23 mg 50.46 mg

50 mM 25.23 mg 126.15 mg 252.3 mg

Experimental Protocols
P2X4 Receptor Signaling Pathway and Inhibition by
MRS4719
The P2X4 receptor is an ATP-gated ion channel. Upon binding of extracellular ATP, the

receptor undergoes a conformational change, opening a channel permeable to cations,

primarily Ca²⁺ and Na⁺. The influx of these ions leads to various downstream cellular

responses. MRS4719 acts as a non-competitive antagonist, binding to the receptor to prevent

channel opening, thereby inhibiting the downstream signaling cascade.
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Caption: P2X4 receptor signaling and inhibition by MRS4719.
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In Vitro Calcium Influx Assay
This protocol describes a method to assess the antagonist activity of MRS4719 on ATP-

induced calcium influx in a suitable cell line (e.g., HEK293 cells stably expressing the human

P2X4 receptor, or primary human monocyte-derived macrophages).

Materials:

Cells expressing P2X4 receptors

Cell culture medium

96-well black, clear-bottom assay plates

Fluorescent calcium indicator dye (e.g., Fluo-4 AM, Cal-520 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

ATP solution (agonist)

MRS4719 stock solution

Positive control (e.g., ionomycin)

Negative control (vehicle, e.g., DMSO)

Fluorescence microplate reader with kinetic reading capabilities

Experimental Workflow:
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96-well plate

2. Load cells with a
calcium indicator dye
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Caption: Workflow for an in vitro calcium influx assay.

Procedure:

Cell Seeding: Seed the P2X4-expressing cells into a 96-well black, clear-bottom plate at an

appropriate density and allow them to adhere overnight.

Dye Loading: Prepare a loading buffer containing the calcium indicator dye (e.g., 2-5 µM

Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS. Remove the culture medium from the

cells and add the loading buffer. Incubate for 45-60 minutes at 37°C in the dark.

Compound Incubation: After incubation, wash the cells with HBSS to remove excess dye.

Add HBSS containing various concentrations of MRS4719 (e.g., 0.1 to 10 µM) or the vehicle

control (DMSO at a final concentration not exceeding 0.1%) to the respective wells. Incubate

for 15-30 minutes at room temperature.
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Agonist Stimulation and Measurement: Place the plate in a fluorescence microplate reader.

Establish a baseline fluorescence reading for a few seconds. Then, using the instrument's

injector, add a pre-determined concentration of ATP (e.g., EC₅₀ concentration for the P2X4

receptor) to stimulate the cells. Immediately begin kinetic measurement of fluorescence

intensity (e.g., every second for 2-3 minutes).

Data Analysis: The change in fluorescence intensity reflects the change in intracellular

calcium concentration. The antagonist effect of MRS4719 can be quantified by comparing

the peak fluorescence signal in MRS4719-treated wells to that of the vehicle-treated wells.

Calculate the IC₅₀ value of MRS4719 from the dose-response curve.

In Vivo Experimental Considerations:

For in vivo studies, MRS4719 has been administered to mice at doses ranging from 0.5 to 3

mg/kg via continuous infusion using osmotic minipumps.[1] The formulation for in vivo delivery

should be carefully considered to ensure solubility and stability.

Safety Precautions
MRS4719 is for research use only. Standard laboratory safety practices should be followed

when handling this compound. Wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Handle the powder in a chemical fume hood to

avoid inhalation. Refer to the Safety Data Sheet (SDS) for more detailed safety information.

Conclusion
The protocols and information provided in this document offer a comprehensive guide for the

preparation and use of MRS4719 in experimental settings. Adherence to these guidelines will

help ensure the generation of reliable and reproducible data in studies investigating the role of

the P2X4 receptor in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

